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Compound of Interest

Compound Name: 3-Undecanol, (S)-

Cat. No.: B15091109 Get Quote

This guide provides immediate, essential safety and logistical information for the handling and

disposal of (S)-3-Undecanol. It is intended for researchers, scientists, and drug development

professionals to ensure safe laboratory practices.

Physicochemical and Hazard Data
A summary of the key physical, chemical, and hazard properties of 3-Undecanol is provided

below for easy reference.

Table 1: Physical and Chemical Properties of 3-Undecanol
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Property Value

Molecular Formula C11H24O[1]

Molecular Weight 172.31 g/mol [1]

Appearance Colorless to pale yellow liquid[2]

Boiling Point 229-230 °C at 760 mmHg[2][3]

Flash Point 94 °C (201 °F)[2][3]

Density 0.828 g/cm³[3]

Vapor Pressure 0.013 mmHg at 25 °C[2]

Solubility Insoluble in water; soluble in alcohol.[2]

logP (o/w) 4.249 (estimated)[2]

Table 2: GHS Hazard Information for 3-Undecanol

Hazard Class Hazard Statement

Flammable Liquids H226: Flammable liquid and vapor[1]

Aspiration Hazard
H304: May be fatal if swallowed and enters

airways

Skin Corrosion/Irritation Causes mild skin irritation[4]

Eye Irritation Causes serious eye irritation[5]

Aquatic Hazard (Acute) H400: Very toxic to aquatic life[5]

Aquatic Hazard (Long-term)
H411: Toxic to aquatic life with long lasting

effects[6]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 3-Undecanol to minimize exposure

risk.
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Table 3: Recommended Personal Protective Equipment

Protection Type Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).[7]

Prevents skin contact and

potential irritation.[4]

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.[7][8]

Protects eyes from splashes

and irritation.

Skin and Body Protection

Laboratory coat. Flame

retardant antistatic protective

clothing if handling large

quantities.[7]

Protects against skin exposure

and in case of fire.

Respiratory Protection

Not required under normal use

with adequate ventilation. Use

a NIOSH/MSHA approved

respirator if vapors/aerosols

are generated or if irritation is

experienced.[7]

Prevents inhalation of

potentially harmful vapors.

Operational and Disposal Plans
Follow these step-by-step procedures for the safe handling and disposal of 3-Undecanol.

Experimental Protocol: Safe Handling Procedure
Preparation:

Ensure a safety shower and eyewash station are readily accessible.[7]

Work in a well-ventilated area, preferably in a chemical fume hood.[8]

Remove all potential ignition sources from the handling area (e.g., open flames, hot

surfaces, sparks).

Ground and bond containers and receiving equipment to prevent static discharge.
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Don all required PPE as specified in Table 3.

Handling:

Avoid contact with skin, eyes, and clothing.[7][8]

Avoid inhalation of vapor or mist.

Use only non-sparking tools.

Keep the container tightly closed when not in use.

After handling, wash hands thoroughly.

Storage:

Store in a cool, dry, and well-ventilated place away from heat and ignition sources.

Keep the container tightly closed.

Store locked up.

Accidental Release Measures
Immediate Actions:

Evacuate the area and ensure adequate ventilation.

Eliminate all ignition sources.[4]

Do not breathe vapors or aerosols.

Avoid substance contact.

Containment and Cleanup:

Cover drains to prevent entry into the sewer system.

Absorb the spill with an inert, non-combustible material (e.g., sand, earth, vermiculite).[7]
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Collect the absorbed material and place it in a suitable, closed container for disposal.[7]

Disposal Plan
Waste Classification: Chemical waste generators must determine if the discarded chemical is

classified as hazardous waste.[7]

Disposal Method: Dispose of the waste material and its container at an approved waste

disposal plant in accordance with local, regional, and national regulations.

Prohibitions:

Do NOT dispose of down the drain or into the environment.[8]

Do not mix with other waste.

Handle uncleaned containers as you would the product itself.

Workflow for Handling (S)-3-Undecanol
The following diagram illustrates the standard operational workflow for safely handling (S)-3-

Undecanol in a laboratory setting.
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Preparation Phase

Handling Phase

Post-Handling & Disposal Phase

Contingency: Spill Response

1. Don Required PPE

2. Prepare Ventilated Work Area

3. Verify Safety Equipment (Eyewash/Shower)

4. Handle Chemical in Fume Hood

5. Keep Container Closed When Not in Use A. Evacuate & Ventilate

If Spill Occurs

6. Wash Hands Thoroughly

7. Store in Approved Location

8. Dispose of Waste via Approved Channels

B. Contain Spill with Inert Material

C. Collect for Disposal

Click to download full resolution via product page

Caption: Workflow for Safe Handling of (S)-3-Undecanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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